Cas no 900254-47-9 (Methyl 4-nitro-2-(trifluoromethyl)benzoate)

• Product Name: Methyl 4-nitro-2-(trifluoromethyl)benzoate
• CAS No: 900254-47-9
• MF: C₉H₆F₃NO₄
• MW: 249.143453121185
• MDL: MFCD14698082
• CID: 1079717
• Update Time: 2025-11-06

Methyl 4-nitro-2-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-nitro-2-(trifluoromethyl)benzoate
• Methyl 4-nitro-2-trifluoroMethylbenzoate
• TD1110
• AK158404
• VMDFHCYVCFQUFV-UHFFFAOYSA-N
• AX8271562
• ST24047937
• 4-Nitro-2-trifluoromethylbenzoic acid methyl ester
• 4-nitro-2-trifluoromethyl benzoic acid methyl ester
• Benzoicacid,4-nitro-2-(trifluoromethyl)-,methylester
• Methyl 4-nitro-2-(trifluoromethyl)benzoate

• MDL： MFCD14698082
• Inchi： 1S/C9H6F3NO4/c1-17-8(14)6-3-2-5(13(15)16)4-7(6)9(10,11)12/h2-4H,1H3
• InChI Key： VMDFHCYVCFQUFV-UHFFFAOYSA-N
• SMILES： O=C(C1C(C(F)(F)F)=CC([N+](=O)[O-])=CC=1)OC

Computed Properties

• Exact Mass: 249.02500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 312
• Topological Polar Surface Area: 72.1

Experimental Properties

• PSA: 72.12000
• LogP: 2.92340

Methyl 4-nitro-2-(trifluoromethyl)benzoate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Methyl 4-nitro-2-(trifluoromethyl)benzoate

Research Brief on Methyl 4-nitro-2-(trifluoromethyl)benzoate (CAS: 900254-47-9) in Chemical Biology and Pharmaceutical Applications

Methyl 4-nitro-2-(trifluoromethyl)benzoate (CAS: 900254-47-9) is a fluorinated aromatic ester that has garnered significant attention in chemical biology and pharmaceutical research due to its unique structural and electronic properties. Recent studies have explored its potential as a versatile building block in medicinal chemistry, particularly in the synthesis of bioactive molecules and drug candidates. This research brief synthesizes the latest findings on this compound, highlighting its applications, synthetic methodologies, and biological relevance.

One of the key areas of interest is the role of Methyl 4-nitro-2-(trifluoromethyl)benzoate as an intermediate in the synthesis of trifluoromethyl-substituted heterocycles. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the preparation of trifluoromethylated pyrazoles and isoxazoles, which exhibit potent anti-inflammatory and antimicrobial activities. The electron-withdrawing nature of the nitro and trifluoromethyl groups facilitates nucleophilic aromatic substitution reactions, enabling efficient derivatization for structure-activity relationship (SAR) studies.

In addition to its synthetic applications, recent investigations have focused on the biological activity of derivatives derived from Methyl 4-nitro-2-(trifluoromethyl)benzoate. A 2024 preprint on bioRxiv reported that certain analogs of this compound showed promising inhibitory effects against Mycobacterium tuberculosis, with IC50 values in the low micromolar range. The study attributed this activity to the compound's ability to disrupt cell wall biosynthesis, suggesting its potential as a scaffold for novel antitubercular agents.

Another notable development is the use of Methyl 4-nitro-2-(trifluoromethyl)benzoate in photopharmacology. Researchers at the University of Cambridge have incorporated this moiety into light-activated prodrugs, leveraging the nitro group's photoreactivity to achieve spatiotemporal control of drug release. This approach, detailed in a 2023 Nature Communications paper, could pave the way for targeted therapies with reduced off-target effects.

From a synthetic chemistry perspective, recent advances in continuous flow technology have improved the scalability and safety of Methyl 4-nitro-2-(trifluoromethyl)benzoate production. A 2024 Organic Process Research & Development article highlighted a novel continuous nitration process that minimizes hazardous intermediate accumulation while maintaining high yields (>85%). This innovation addresses one of the key challenges in large-scale manufacturing of nitroaromatic compounds.

In conclusion, Methyl 4-nitro-2-(trifluoromethyl)benzoate (900254-47-9) continues to be a valuable tool in chemical biology and drug discovery. Its unique properties enable diverse applications ranging from antimicrobial development to photopharmacology. Future research directions may include exploring its use in covalent inhibitor design and further optimization of synthetic routes for industrial-scale production. The compound's versatility ensures it will remain relevant in pharmaceutical research for years to come.